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Compound of Interest

Compound Name: Androst-4-ene-3,6,17-trione

Cat. No.: B020797

Essential Safety and Handling Guide for
Androst-4-ene-3,6,17-trione

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Androst-4-ene-3,6,17-trione (also
known as 6-OXO or 4-AT). Adherence to these guidelines is essential to ensure personal safety
and proper management of this physiologically active substance.

Chemical and Physical Properties

Androst-4-ene-3,6,17-trione is a steroidal compound recognized as a potent, irreversible
aromatase inhibitor.[1][2] It functions by permanently binding to and inactivating the aromatase
enzyme, which is responsible for converting androgens to estrogens.[1][2]
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Property Value
(10R,13S)-10,13-dimethyl-
1,7,8,9,10,11,12,13,15,16-decahydro-2H-
IUPAC Name
cyclopenta]a]phenanthrene-3,6,17(14H)-
trione[1]
CAS Number 2243-06-3[1][3][4]

Molecular Formula

C19H2403[1][3][4]

Molar Mass

300.39 g/mol [1][3]

Synonyms

4-Androstene-3,6,17-trione, 4-AT, 6-OX0O, 4-

etioallocholen-3,6,17-trione[1]

Hazard Identification and Classification

This substance is considered a hazardous, physiologically active compound and must be

handled with appropriate care. Key hazard statements indicate that it is harmful if swallowed,

suspected of causing cancer, and may damage fertility or the unborn child.[5]

Hazard Statement GHS Code Description
] Ingestion may lead to adverse
Harmful if swallowed H302
health effects.[6]
) May cause cancer based on
Suspected of causing cancer H351 i )
available evidence.[5]
N May have adverse effects on
May damage fertility or the .
) H360 reproductive health and fetal
unborn child
development.[5]
May cause harm to breast-fed H362 May be harmful to infants via
children breast milk.[5]
) o Poses a threat to aquatic
Toxic to aquatic life H401

environments.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and a critical barrier against exposure.[7] All personnel
handling Androst-4-ene-3,6,17-trione must wear the following equipment.[8]

Required Personal Protective Equipment

Disposable, Low-Permeability Gown

Wears (Solid front, long sleeves, tight cuffs)

Double-Gloving
YVedis (Powder-free, chemo-rated)

Eye and Face Protection
(Safety goggles with side shields or face shield)

Researcher

Wears ; !
Respiratory Protection

(Required for dusts; N95/P3 filter)

Click to download full resolution via product page

Wears

Caption: Required PPE for handling Androst-4-ene-3,6,17-trione.

+ Gowns: Wear a disposable, lint-free, low-permeability gown with a solid front, long sleeves,
and tight-fitting cuffs.[8]

+ Gloves: Two pairs of powder-free, chemotherapy-rated gloves should be worn at all times.[7]
[8] The inner glove should be tucked under the gown cuff, and the outer glove should be
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placed over the cuff. Change the outer gloves regularly or immediately if contaminated, torn,
or punctured.[8]

o Eye and Face Protection: Use safety goggles with side shields.[5] When there is a risk of
splashes, a full face shield is required.[9]

o Respiratory Protection: Respiratory protection is required when dusts are generated. An
N95, N100, or P3 filter respirator is recommended.[7] Surgical masks do not provide
adequate protection against chemical exposure.[7]

e Shoe Covers: Wear shoe covers to prevent the tracking of contaminants out of the work
area.[9]

Safe Handling and Operational Workflow

A systematic approach is essential for safely handling Androst-4-ene-3,6,17-trione. The
following workflow outlines the key steps from preparation to disposal.
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2. Handling & Weighing
(Use ventilated enclosure/fume hood)

3. Experimental Procedure
(Maintain containment)

5. Waste Disposal
(Segregate and label hazardous waste)

6. Doffing PPE
(Remove PPE in correct order)

Click to download full resolution via product page
Caption: Step-by-step workflow for safe handling.
Step-by-Step Protocol:

¢ Preparation:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b020797?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

[e]

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

(¢]

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.

o

Ensure a chemical spill kit is readily accessible.

[¢]

Don all required PPE as specified in Section 3.

e Handling and Weighing:

o Handle the compound in a designated area, such as a chemical fume hood or a Class Il
Biosafety Cabinet, to minimize inhalation exposure.[10]

o Use process enclosures or local exhaust ventilation to keep airborne levels below
recommended exposure limits.[11]

o Avoid generating dust.[5]
o Experimental Procedure:

o Keep containers tightly closed when not in use.

o Do not eat, drink, apply cosmetics, or smoke in the handling area.[8]
e Decontamination:

o After handling, thoroughly wash all surfaces, glassware, and equipment that may have
come into contact with the chemical.

o Wash hands thoroughly with soap and water after removing gloves.[8]
e Storage:

o Store the compound in a locked, tightly closed container in a dry, cool (recommended
<-15°C), and well-ventilated area.[3]

Disposal Plan
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All waste generated from handling Androst-4-ene-3,6,17-trione must be treated as hazardous
waste.

e Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), disposable labware, and any
material used for spill cleanup should be collected in a designated, sealed, and clearly
labeled hazardous waste container.

» Liquid Waste: Unused solutions or chemical waste should be collected in a separate, sealed,
and labeled hazardous waste container.

» Disposal: All waste must be disposed of through an approved waste disposal plant, following
all local and national regulations. Do not mix with other waste streams.

Mechanism of Action: Aromatase Inhibition

Androst-4-ene-3,6,17-trione is a "suicide" inhibitor of aromatase, the enzyme that synthesizes
estrogens.[2] This inhibition leads to a decrease in estradiol levels, which in turn causes an
increase in Luteinizing Hormone (LH) and subsequently, testosterone.[1]

Normal Pathway Downstream Effect

Inhibition i
Converts | - J=S{EGI] | Reduced Negative Feedback ; Increased LH
Aromatase Enzyme | | converts

Stimulates Production

Increased Testosterone

Androst-4-ene-3,6,17-trione

Testosterone

Click to download full resolution via product page
Caption: Simplified pathway of aromatase inhibition.

Experimental Protocol Example: Metabolism Study

Studies investigating the metabolism of Androst-4-ene-3,6,17-trione typically involve
controlled administration and subsequent analysis of biological samples.
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Objective: To identify and quantify the parent compound and its metabolites in urine following
oral administration.

Methodology:

Volunteer Recruitment: Healthy volunteers participate in the study.

e Baseline Sampling: Urine samples are collected prior to administration to establish a
baseline steroid profile.[12]

o Administration: A controlled dose of Androst-4-ene-3,6,17-trione is administered orally.[12]

o Sample Collection: Urine samples are collected at timed intervals post-administration (e.qg.,
up to 37-48 hours).[12][13]

o Sample Preparation: Urine samples are prepared for analysis, often involving enzymatic
hydrolysis, liquid-liquid extraction, and derivatization (e.g., to form trimethylsilyl (TMS)
derivatives).

e Analysis: Samples are analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) to
detect the parent compound and its metabolites, such as androst-4-ene-6a-ol-3,17-dione.[2]
[13] The method is validated for sensitivity and selectivity, with limits of detection typically in
the range of 5-10 ng/mL.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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